![molecular formula C9H17NO5 B3245542 3-{[(Tert-butoxy)carbonyl]amino}-2-methoxypropanoic acid CAS No. 1696224-11-9](/img/structure/B3245542.png)
3-{[(Tert-butoxy)carbonyl]amino}-2-methoxypropanoic acid
Overview
Description
“3-{[(Tert-butoxy)carbonyl]amino}-2-methoxypropanoic acid” is a chemical compound with the IUPAC name N-(tert-butoxycarbonyl)-3-methoxyalanine . It has a molecular weight of 219.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H17NO5/c1-9(2,3)15-8(13)10-6(5-14-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12) . This code provides a specific description of the compound’s molecular structure. For a detailed structural analysis, it would be beneficial to use software that can interpret InChI codes.Physical And Chemical Properties Analysis
This compound has a melting point of 63-65°C . It is a powder at room temperature and is typically stored at room temperature .Scientific Research Applications
3-{[(Tert-butoxy)carbonyl]amino}-2-methoxypropanoic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis to form a variety of compounds, including amino acids, peptides, and nucleotides. This compound is also used in biochemistry as a reagent for the synthesis of peptides and proteins. In addition, this compound is used as a component in a variety of laboratory experiments, including enzyme kinetics, protein-ligand binding studies, and enzyme inhibition assays.
Mechanism of Action
Target of Action
It is known that this compound is a derivative of amino acids, which play crucial roles in various biological processes, including protein synthesis and regulation of biochemical reactions .
Mode of Action
It is known that the compound is a tert-butyloxycarbonyl (boc)-protected amino acid . The Boc group is a common protecting group used in peptide synthesis, which prevents unwanted side reactions .
Biochemical Pathways
As a derivative of amino acids, it may be involved in protein synthesis and other amino acid-related biochemical pathways .
Result of Action
As a derivative of amino acids, it may have roles in protein synthesis and regulation of biochemical reactions .
Advantages and Limitations for Lab Experiments
3-{[(Tert-butoxy)carbonyl]amino}-2-methoxypropanoic acid has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain. It is also a versatile compound that can interact with a variety of molecules, making it useful for a wide range of experiments. However, this compound also has some limitations. It is not very soluble in water and can be difficult to work with in aqueous solutions. In addition, this compound can be toxic if ingested and should be handled with care.
Future Directions
3-{[(Tert-butoxy)carbonyl]amino}-2-methoxypropanoic acid is a versatile compound with a wide range of applications in scientific research. In the future, this compound may be used to study the structure and function of proteins, enzymes, and other biological molecules. It may also be used to develop new drugs and therapies. In addition, this compound may be used to study the effects of environmental toxins on biological systems. Finally, this compound may be used to develop new materials for use in a variety of applications, such as nanotechnology and biotechnology.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection . If inhaled, the person should be moved to fresh air and kept comfortable for breathing .
properties
IUPAC Name |
2-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO5/c1-9(2,3)15-8(13)10-5-6(14-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDFAPMRAFUTCBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(C(=O)O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.